Cas no 259180-81-9 (2,4,6-Trichloro-3-nitroquinoline)

• Product Name: 2,4,6-Trichloro-3-nitroquinoline
• CAS No: 259180-81-9
• MF: C₉H₃Cl₃N₂O₂
• MW: 277.491318941116
• CID: 5060413
• Update Time: 2025-06-08

2,4,6-Trichloro-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trichloro-3-nitroquinoline
• 2,4,6-Trichloro-3-nitro-quinoline
• 2,4,6-Trichloro-3-nitroquinoline

• Inchi： 1S/C9H3Cl3N2O2/c10-4-1-2-6-5(3-4)7(11)8(14(15)16)9(12)13-6/h1-3H
• InChI Key： WXLKVZYKSUWEAW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C2C=CC(=CC2=1)Cl)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 286
• XLogP3: 4.2
• Topological Polar Surface Area: 58.7

Additional information on 2,4,6-Trichloro-3-nitroquinoline

Introduction to 2,4,6-Trichloro-3-nitroquinoline (CAS No: 259180-81-9)

2,4,6-Trichloro-3-nitroquinoline, identified by its Chemical Abstracts Service (CAS) number 259180-81-9, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline family, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The structural features of 2,4,6-Trichloro-3-nitroquinoline, particularly the presence of chlorine and nitro substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The quinoline core is a well-established motif in drug discovery, with numerous examples of quinoline derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of multiple substituents, such as chlorine atoms at the 2-, 4-, and 6-positions, along with a nitro group at the 3-position, further modulates the electronic and steric environment of the molecule. This modification enhances its interaction with biological targets, thereby expanding its potential therapeutic applications.

In recent years, there has been a surge in research focused on developing new quinoline derivatives with improved pharmacological profiles. One of the most compelling aspects of 2,4,6-Trichloro-3-nitroquinoline is its ability to serve as a versatile intermediate in synthetic chemistry. The chlorine and nitro groups provide multiple sites for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities. For instance, selective reduction or nucleophilic substitution reactions can be employed to introduce additional functional groups or to modify existing ones.

The pharmaceutical industry has shown particular interest in quinoline derivatives due to their ability to cross the blood-brain barrier and their potential as central nervous system (CNS) therapeutics. While 2,4,6-Trichloro-3-nitroquinoline itself may not be directly used as a drug candidate, it represents an important building block for the synthesis of more complex molecules with enhanced pharmacological properties. The compound's structural complexity also makes it a valuable tool for studying molecular recognition processes and for developing computational models that can predict the behavior of similar compounds.

Recent studies have highlighted the importance of quinoline derivatives in addressing emerging infectious diseases. The rise of drug-resistant pathogens has necessitated the discovery of new antimicrobial agents with novel mechanisms of action. Quinolines have historically played a crucial role in this area, particularly in the development of antimalarial drugs like chloroquine and mefloquine. The structural features of 2,4,6-Trichloro-3-nitroquinoline, including its chlorinated and nitrated quinoline backbone, make it a promising candidate for further investigation in this context.

The synthesis of 2,4,6-Trichloro-3-nitroquinoline involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration followed by chlorination or vice versa. The choice of reagents and reaction conditions can significantly impact the final product's quality and applicability. Advanced techniques such as flow chemistry have been explored to improve scalability and reproducibility in the synthesis process.

The biological evaluation of 2,4,6-Trichloro-3-nitroquinoline has revealed several interesting properties that warrant further exploration. In vitro studies have shown that this compound exhibits moderate activity against certain bacterial strains and may have potential as an antifungal agent. Additionally, preliminary data suggest that it may interact with specific enzymes or receptors involved in inflammation and pain signaling. These findings underscore the compound's potential as a lead structure for drug discovery programs targeting infectious diseases or chronic inflammatory conditions.

The development of new analytical methods for characterizing 2,4,6-Trichloro-3-nitroquinoline is also an important area of research. High-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for determining purity and structural confirmation. These methods are essential for ensuring that synthesized compounds meet the stringent requirements for preclinical and clinical studies.

In conclusion, 2,4,6-Trichloro-3-nitroquinoline (CAS No: 259180-81-9) is a structurally complex quinoline derivative with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of chlorine and nitro substituents makes it a valuable intermediate for synthesizing novel bioactive molecules. While further research is needed to fully elucidate its pharmacological properties and therapeutic applications, the compound represents an important asset in ongoing efforts to develop new treatments for infectious diseases and chronic conditions.